Cas no 1803896-38-9 (5-Chloro-2-fluoro-1H-benzimidazole)

• Product Name: 5-Chloro-2-fluoro-1H-benzimidazole
• CAS No: 1803896-38-9
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4816012
• Update Time: 2025-10-05

5-Chloro-2-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-1H-benzimidazole
• 6-Chloro-2-fluoro-1H-benzo[d]imidazole

• Inchi： 1S/C7H4ClFN2/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H,10,11)
• InChI Key： WTGBLJDAJZKDJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 5-Chloro-2-fluoro-1H-benzimidazole

Comprehensive Overview of 5-Chloro-2-fluoro-1H-benzimidazole (CAS No. 1803896-38-9): Properties, Applications, and Industry Insights

5-Chloro-2-fluoro-1H-benzimidazole (CAS No. 1803896-38-9) is a halogenated derivative of the benzimidazole core structure, a scaffold widely recognized for its versatility in pharmaceutical, agrochemical, and material science applications. This compound features a chloro substitution at the 5-position and a fluoro group at the 2-position, which significantly influences its reactivity, solubility, and biological activity. The unique combination of halogens enhances its potential as a building block in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated benzimidazoles has surged due to their role in developing targeted therapies for cancer and infectious diseases. Researchers are actively exploring 5-Chloro-2-fluoro-1H-benzimidazole as a precursor for small-molecule drugs, leveraging its ability to modulate protein-protein interactions. Its CAS No. 1803896-38-9 is frequently cited in patent literature, underscoring its commercial relevance. Notably, the compound's fluorine moiety improves metabolic stability, a critical factor in optimizing drug candidates for clinical trials.

From a synthetic chemistry perspective, 5-Chloro-2-fluoro-1H-benzimidazole is synthesized via cyclization reactions using ortho-phenylenediamine derivatives under controlled conditions. The introduction of chloro and fluoro groups requires precise halogenation protocols, often employing electrophilic reagents or transition-metal catalysis. This process aligns with the pharmaceutical industry's push toward green chemistry, as newer methods minimize hazardous byproducts. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity, given the compound's use in high-value applications.

The compound's physicochemical properties, including its melting point, logP, and solubility, are critical for formulation scientists. With a molecular weight of 170.57 g/mol, 5-Chloro-2-fluoro-1H-benzimidazole exhibits moderate lipophilicity, making it suitable for oral drug delivery systems. Its fluorescence properties also attract interest in bioimaging and diagnostic probe development, a trending niche in precision medicine.

Beyond pharmaceuticals, CAS No. 1803896-38-9 finds utility in agrochemical research, where halogenated heterocycles serve as fungicides or herbicides. The fluoro group's electronegativity enhances binding affinity to target enzymes in pests, while the chloro substituent improves environmental persistence. Regulatory agencies emphasize rigorous toxicity profiling for such compounds, driving innovations in computational predictive models to assess ecological impact.

Market trends indicate growing investments in custom synthesis of 5-Chloro-2-fluoro-1H-benzimidazole, particularly by contract research organizations (CROs). Suppliers highlight its availability in milligram-to-kilogram scales, catering to both academic and industrial R&D. The compound's patent landscape reveals competitive activity, with major players securing intellectual property for derivatives in oncology and antiviral pipelines.

For researchers, key questions often revolve around the compound's stability under storage conditions, scalable synthesis routes, and structure-activity relationships. Online forums and scientific databases frequently index queries like "5-Chloro-2-fluoro-1H-benzimidazole solubility in DMSO" or "CAS 1803896-38-9 suppliers," reflecting practical concerns. Addressing these, recent studies recommend anhydrous storage at -20°C and confirm compatibility with common organic solvents.

In conclusion, 5-Chloro-2-fluoro-1H-benzimidazole (CAS No. 1803896-38-9) exemplifies the intersection of medicinal chemistry and industrial demand. Its dual halogenation pattern offers a strategic advantage in molecular design, while advancements in sustainable synthesis align with global ESG (Environmental, Social, and Governance) goals. As the scientific community prioritizes fragment-based drug discovery, this compound's relevance is poised to expand further.